Cas no 1087712-61-5 ((2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid)

• Product Name: (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 1087712-61-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 1068629
• PubChem ID: 7144631
• Update Time: 2025-10-21

(2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• BBL022348
• (2R,3R)-1-ethyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylicacid
• CS-0440931
• (2R,3R)-1-ethyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• STK691782
• AKOS000302214
• (2R,3R)-1-ethyl-2-(4-methoxyphenyl)-5-oxo-pyrrolidine-3-carboxylic Acid
• EN300-363922
• 1087712-61-5
• AKOS015838669

• MDL： MFCD08277076
• Inchi： 1S/C14H17NO4/c1-3-15-12(16)8-11(14(17)18)13(15)9-4-6-10(19-2)7-5-9/h4-7,11,13H,3,8H2,1-2H3,(H,17,18)/t11-,13+/m1/s1
• InChI Key： KWBZJFGNEJPPKS-YPMHNXCESA-N
• SMILES： O=C1C[C@@H](C(=O)O)[C@H](C2C=CC(=CC=2)OC)N1CC

Computed Properties

• Exact Mass: 263.11600
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 1.62720

(2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid

Recent Advances in the Study of (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS: 1087712-61-5)

The compound (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS: 1087712-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is of particular interest due to its potential applications in drug development, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, shedding light on its versatility in medicinal chemistry.

One of the key breakthroughs in the synthesis of this compound involves an enantioselective catalytic approach, which ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products and improve scalability, making it a viable candidate for industrial applications. The compound's unique stereochemistry and functional groups make it a valuable intermediate for the development of protease inhibitors and other bioactive molecules.

Pharmacological evaluations have revealed that (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid exhibits promising inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies demonstrate its ability to modulate key signaling molecules, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its metabolic stability and low toxicity profile highlight its suitability for further preclinical development.

Recent structural-activity relationship (SAR) studies have explored modifications to the pyrrolidine core and the methoxy-phenyl moiety to enhance its bioactivity. These efforts have led to the identification of derivatives with improved potency and selectivity. Computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a roadmap for future drug design.

In conclusion, (2R,3R)-1-Ethyl-2-(4-methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Its synthetic accessibility, pharmacological properties, and potential for structural optimization make it a compelling subject for ongoing research. Future studies should focus on in vivo efficacy and safety assessments to advance its translation into clinical applications.